(3-Cyclopentyl-2-fluoropropyl)(methyl)amine hydrochloride
Overview
Description
(3-Cyclopentyl-2-fluoropropyl)(methyl)amine hydrochloride, also known as CPFMA, is a synthetic organic compound that has been used in a variety of scientific research applications. CPFMA is a cyclic amine derivative with a fluorinated side chain, and is known to have a variety of biochemical and physiological effects. This compound has been used in a variety of laboratory experiments, and has been studied for its potential applications in the medical field.
Scientific Research Applications
Pharmaceutical Research
(3-Cyclopentyl-2-fluoropropyl)(methyl)amine hydrochloride: is utilized in pharmaceutical research as a reference standard for drug development . Its structural specificity aids in the synthesis of novel compounds with potential therapeutic effects. Researchers can use it to compare and contrast the efficacy and safety of new drug candidates.
Chemical Synthesis
This compound serves as a building block in organic synthesis. Its unique structure allows for the creation of complex molecules that can be used in various chemical reactions to develop new materials or drugs.
Analytical Chemistry
In analytical chemistry, (3-Cyclopentyl-2-fluoropropyl)(methyl)amine hydrochloride can be used to calibrate instruments and validate analytical methods. It’s particularly useful in chromatography and mass spectrometry for identifying and quantifying other substances .
Neurological Studies
The compound’s amine group is of interest in neurological studies. It can be used to investigate neurotransmitter pathways and receptor sites, potentially leading to breakthroughs in understanding neurological disorders .
Material Science
In material science, this compound could be used to modify surface properties of materials. By incorporating it into polymers, researchers can alter characteristics like hydrophobicity, which is crucial for developing advanced materials.
Biochemical Research
(3-Cyclopentyl-2-fluoropropyl)(methyl)amine hydrochloride: may be used in biochemical research to study enzyme kinetics and mechanisms. Its role as an inhibitor or substrate for certain enzymes can provide insights into metabolic pathways .
properties
IUPAC Name |
3-cyclopentyl-2-fluoro-N-methylpropan-1-amine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H18FN.ClH/c1-11-7-9(10)6-8-4-2-3-5-8;/h8-9,11H,2-7H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XBYNAHDWDZNWLN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCC(CC1CCCC1)F.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H19ClFN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
195.70 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(3-Cyclopentyl-2-fluoropropyl)(methyl)amine hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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